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Compound of Interest

Compound Name: AZD-8835

Cat. No.: B605784

The proper disposal of AZD-8835, a potent inhibitor of PI3Ka and PI3KJ9, is critical for
maintaining laboratory safety and ensuring environmental protection. As a compound classified
for causing organ damage through prolonged or repeated exposure, strict adherence to
established protocols is mandatory for all researchers, scientists, and drug development
professionals. This guide provides detailed, step-by-step instructions for the safe handling and
disposal of AZD-8835 waste.

Immediate Safety and Handling Protocols

Before beginning any disposal process, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety
goggles, chemical-resistant gloves, and a lab coat. All handling of AZD-8835, including the
preparation of waste, should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to avoid the inhalation of any dust or aerosols.

Step-by-Step Disposal Procedure
» Waste Identification and Segregation:
o All materials that have come into contact with AZD-8835 must be treated as hazardous

waste. This includes unused product, empty containers, contaminated PPE (gloves, etc.),
and any labware (e.g., pipette tips, vials).
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o Segregate AZD-8835 waste from other laboratory waste streams to prevent cross-
contamination and ensure proper disposal.

o Waste Containment:

o Solid waste should be placed in a clearly labeled, sealed, and puncture-proof container.
The container must be compatible with the chemical nature of the waste.

o Liquid waste containing AZD-8835 should be collected in a labeled, leak-proof container.
Ensure the container material is compatible with the solvents used.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "AZD-8835". Include the date the waste was first added to the container.

e Storage:

o Store the sealed and labeled waste containers in a designated, secure area away from
incompatible materials. The storage area should be cool, dry, and well-ventilated.

e Disposal:

o AZD-8835 waste must be disposed of through a licensed hazardous waste disposal
company. Do not dispose of this chemical down the drain or in regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal. Consult your
institution's Environmental Health and Safety (EHS) department for specific procedures
and to schedule a waste pickup.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information pertinent to
the handling and disposal of AZD-8835.
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Parameter Value Source

H372: Causes damage to
GHS Hazard Statement organs through prolonged or PubChem
repeated exposure

P501: Dispose of

contents/container in

GHS Precautionary Statement )
accordance with PubChem

(Disposal) _ _ _ _
local/regional/national/internati

onal regulations

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory safety protocols for
handling hazardous chemicals and information typically found in Safety Data Sheets (SDS) for
compounds of this nature. The GHS classification is provided by PubChem.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AZD-8835.
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AZD-8835 Disposal Workflow

» To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of AZD-
8835]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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